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Introduction
Lithium salts, including lithium bicarbonate, are of significant interest in various fields,

including pharmaceuticals and materials science. Accurate quantification of lithium in solution is

crucial for process control, quality assurance, and research applications. Inductively Coupled

Plasma - Optical Emission Spectrometry (ICP-OES) is a robust and widely used analytical

technique for the precise determination of elemental composition in a variety of samples.[1]

This application note provides a detailed protocol for the quantification of lithium in aqueous

solutions, with a special consideration for solutions containing bicarbonate.

Principle of ICP-OES for Lithium Analysis
Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES) is an analytical

technique used to determine the elemental composition of a sample.[2] The core principle

involves the introduction of a liquid sample, in the form of an aerosol, into a high-temperature

argon plasma (6,000-10,000 K).[1][2] The intense heat of the plasma excites the atoms of the

elements within the sample, causing them to move to higher energy levels. As these excited

atoms return to their ground state, they emit light at specific wavelengths characteristic of each

element.[3] The intensity of the emitted light at a particular wavelength is directly proportional to

the concentration of that element in the sample.[2][3] The instrument's optical system

separates these wavelengths, and a detector measures their intensities to quantify the

elemental concentrations.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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